![molecular formula C15H15FN4O2 B252248 N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide](/img/structure/B252248.png)
N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide
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Overview
Description
N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide, also known as AZD4547, is a small molecule inhibitor that targets fibroblast growth factor receptors (FGFRs). This compound has gained significant attention in the scientific community due to its potential therapeutic applications in cancer treatment.
Scientific Research Applications
N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. FGFRs play a crucial role in cell proliferation, differentiation, and survival, making them an attractive target for cancer therapy. This compound has been shown to inhibit FGFRs, leading to the suppression of tumor growth in various cancer cell lines, including breast, lung, and prostate cancer.
Mechanism of Action
N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide acts as a competitive inhibitor of FGFRs. FGFRs are transmembrane receptors that bind to fibroblast growth factors (FGFs) and activate downstream signaling pathways involved in cell proliferation and survival. This compound binds to the ATP-binding pocket of FGFRs, preventing the binding of ATP and subsequent downstream signaling.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. Studies have shown that this compound can inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide in lab experiments is its specificity for FGFRs. This compound has been shown to have minimal off-target effects, making it a valuable tool for studying the role of FGFRs in cancer and other diseases. However, one limitation of using this compound is its relatively short half-life, which can make it challenging to maintain consistent drug levels in cell culture and animal models.
Future Directions
For the study of N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide include the development of combination therapies and investigating its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of N-{3-[(2-fluorobenzoyl)amino]propyl}-2-pyrazinecarboxamide involves a multistep process. The first step involves the reaction of 2-pyrazinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(2-aminoethyl)-2-fluorobenzamide to form the desired intermediate. Finally, the intermediate is treated with 1,3-propanediamine to produce this compound.
Properties
Molecular Formula |
C15H15FN4O2 |
---|---|
Molecular Weight |
302.3 g/mol |
IUPAC Name |
N-[3-[(2-fluorobenzoyl)amino]propyl]pyrazine-2-carboxamide |
InChI |
InChI=1S/C15H15FN4O2/c16-12-5-2-1-4-11(12)14(21)19-6-3-7-20-15(22)13-10-17-8-9-18-13/h1-2,4-5,8-10H,3,6-7H2,(H,19,21)(H,20,22) |
InChI Key |
QDIXFUYXYNCBGQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NCCCNC(=O)C2=NC=CN=C2)F |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCCNC(=O)C2=NC=CN=C2)F |
Origin of Product |
United States |
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